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Compound of Interest

Compound Name:
5-Methoxy-2-(piperidin-4-

yl)pyridine

CAS No.: 1256789-40-8

Cat. No.: B1651299

Get Quote

Product Class: GPCR Agonist / Pharmacophore Scaffold Primary Target Candidate: Serotonin

5-HT2C Receptor (Agonist) Secondary Target Candidate: GPR119 (Scaffold/Agonist)

Therapeutic Areas: Obesity, CNS Disorders (Schizophrenia), Type 2 Diabetes.[1]

Executive Summary & Target Hypothesis
5-Methoxy-2-(piperidin-4-yl)pyridine represents a "privileged structure" in medicinal

chemistry, serving as a potent bioisostere for serotonin (5-HT). Its structural logic dictates its

primary biological activity:[1][2]

Pharmacophore Analysis (5-HT2C):

The Pyridine ring mimics the indole ring of serotonin.[1]

The 5-Methoxy group is electronically and spatially analogous to the 5-hydroxyl group of

serotonin, critical for hydrogen bonding in the orthosteric binding pocket.[1]
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The Piperidine nitrogen mimics the ethylamine side chain of serotonin, interacting with the

conserved Aspartate residue (Asp3.[1]32) in the GPCR transmembrane domain.[1]

Scaffold Analysis (GPR119):

This structure is also a validated "head group" for GPR119 agonists (e.g., BMS-903452

analogs), where the piperidine nitrogen is typically derivatized with a lipophilic carbamate

or heteroaryl tail to achieve nanomolar potency.[1]

Validation Strategy: To validate this molecule, you must distinguish between specific agonism

(5-HT2C) and scaffold potential (GPR119).[1] This guide prioritizes the 5-HT2C pathway as the

most likely target for the underivatized small molecule.[1]

Comparative Analysis: Performance vs. Standard
Agonists
When validating 5-Methoxy-2-(piperidin-4-yl)pyridine, benchmark its performance against

established 5-HT2C tools to determine its efficacy (

) and potency (

).[1]
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Feature
5-Methoxy-2-

(piperidin-4-

yl)pyridine

Lorcaserin

(Belviq)
WAY-163909 mCPP

Primary Target
5-HT2C

(Agonist)

5-HT2C

(Agonist)

5-HT2C

(Agonist)

5-HT2C / 5-

HT1B

Selectivity Profile
High (Predicted

vs 2A/2B)
>100x vs 2A/2B High vs 2A

Low (Non-

selective)

Chemical Class Pyridyl-piperidine Benzazepine Fused Indole Phenylpiperazine

Mechanism
Gq/11 protein

coupling

Gq/11 protein

coupling

Gq/11 protein

coupling
Mixed

Key Advantage

Simplified

Scaffold (Lower

MW, high

solubility)

Clinical

Benchmark

High CNS

penetration

Historical

Reference

Key Risk

Metabolic

Stability

(Exposed NH)

Valvulopathy (2B

off-target)
Short Half-life

Anxiety (2C/1B

mixed)

Step-by-Step Validation Protocol
Phase 1: In Vitro Binding & Selectivity (The "Filter")
Objective: Confirm physical interaction with the receptor and rule out dangerous off-targets.[1]

Experiment A: Radioligand Binding Assay (Competition)

Receptor Source: HEK-293 cells stably expressing human 5-HT2C (edited isoform INI).

Radioligand: [

I]-DOI (Agonist radioligand) or [

H]-Mesulergine (Antagonist radioligand).[1] Note: Agonist radioligands are preferred to detect
high-affinity agonist states.
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Protocol:

Incubate membranes with radioligand (e.g., 0.5 nM) and varying concentrations of 5-
Methoxy-2-(piperidin-4-yl)pyridine (

to

M).[1]

Use Serotonin (10 µM) to define non-specific binding.[1]

Harvest via rapid filtration (GF/B filters).[1]

Calculate

using the Cheng-Prusoff equation.

Experiment B: Critical Counter-Screens (Safety Profiling) You must prove selectivity against 5-

HT2A (hallucinogenic potential) and 5-HT2B (cardiac valvulopathy risk).[1]

Acceptance Criteria: Selectivity ratio (

2A /

2C) should be >100-fold for a viable drug candidate, though >10-fold is acceptable for a
research probe.[1]

Phase 2: Functional Validation (The "Trigger")
Objective: Prove the molecule activates the receptor (Agonist) rather than blocking it

(Antagonist).[1]

Pathway: 5-HT2C couples to

, leading to PLC activation and Calcium release.

Protocol: FLIPR Calcium Flux Assay

Cell Line: CHO-K1 cells expressing recombinant human 5-HT2C.
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Dye Loading: Load cells with Fluo-4 AM or Calcium-6 dye (45 min, 37°C).

Compound Addition: Add 5-Methoxy-2-(piperidin-4-yl)pyridine.

Measurement: Monitor fluorescence intensity (Ex 488nm / Em 525nm) for 180 seconds.

Data Analysis: Plot RFU vs. Log[Concentration] to determine

and

(relative to 5-HT).

Protocol: IP-One HTRF Assay (Alternative)

Use if calcium signals are transient.[1] Measures accumulation of Inositol Monophosphate

(IP1), a stable downstream metabolite of IP3, using Time-Resolved Fluorescence

Resonance Energy Transfer (TR-FRET).[1]

Phase 3: In Vivo Proof of Concept (The "Behavior")
Objective: Confirm CNS penetration and physiological effect.[1]

Model: Hypophagia (Feeding Reduction) in Rats.[1]

Rationale: 5-HT2C activation in the POMC neurons of the arcuate nucleus suppresses

appetite.[1]

Method:

Fast male Sprague-Dawley rats for 18-24 hours.

Administer Vehicle, Positive Control (Lorcaserin 3 mg/kg), and Test Compound (1, 3, 10

mg/kg PO/IP).[1]

Present pre-weighed food.

Measure food intake at 1h, 2h, and 4h.
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Validation: Significant reduction in food intake without sedation (measure locomotor activity

to rule out toxicity).

Mechanistic Visualization
The following diagram illustrates the validated signaling pathway for 5-Methoxy-2-(piperidin-4-
yl)pyridine acting as a 5-HT2C agonist.
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Caption: Signal transduction pathway for 5-HT2C agonism.[1][3] The ligand binds the

orthosteric site, activating Gq-protein mediated calcium release, ultimately driving satiety

signals.[1]

Troubleshooting & Selectivity Optimization
If the molecule shows weak activity at 5-HT2C, consider the Secondary Hypothesis (GPR119).

[1]

Scenario: High binding affinity but low functional efficacy (Antagonist/Partial Agonist).[1]

Action: Check for "functional selectivity" (Beta-arrestin recruitment vs. G-protein).[1]

Scenario: Weak binding at 5-HT2C (>1 µM).

Action: The molecule may be a GPR119 Scaffold.[1]

GPR119 Validation: Derivatize the piperidine nitrogen with a carbamate (e.g., tert-butyl

carbamate or a pyrimidine group).[1] Test in a cAMP HTRF assay (GPR119 couples to
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Gs). The free amine is often a weak precursor, while the carbamate derivative is the active

agonist.[1]
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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